Cas no 873842-25-2 (2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)-)

• Product Name: 2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)-
• CAS No: 873842-25-2
• MF: C₉H₈O₇
• MW: 228.155623435974
• CID: 1885355
• PubChem ID: 71413030
• Update Time: 2025-04-21

2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(pentahydroxyphenyl)-, (2Z)-
• 3-(2,3,4,5,6-pentahydroxyphenyl)prop-2-enoic acid
• DTXSID20832562
• 873842-25-2
• 3-(Pentahydroxyphenyl)prop-2-enoic acid

• Inchi： 1S/C9H8O7/c10-4(11)2-1-3-5(12)7(14)9(16)8(15)6(3)13/h1-2,12-16H,(H,10,11)
• InChI Key： NTPXUZRWRCKXRZ-UHFFFAOYSA-N
• SMILES： OC1C(=C(C(=C(C=1C=CC(=O)O)O)O)O)O

Computed Properties

• Exact Mass: 228.02700259Da
• Monoisotopic Mass: 228.02700259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 138Ų